Croomionidine

• CAS RN: 150036-82-1
• Molecular Formula: C24H42N2
• Molecular Weight: 358.6 g/mol
• IUPAC Name: (3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-(dimethylamino)ethyl]-N,10,13-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-amine
• InChI: InChI=1S/C24H42N2/c1-16(26(5)6)20-9-10-21-19-8-7-17-15-18(25-4)11-13-23(17,2)22(19)12-14-24(20,21)3/h7,16,18-22,25H,8-15H2,1-6H3/t16-,18+,19-,20+,21-,22-,23-,24+/m0/s1
• InChI Key: ZTDNKQJEIFATQN-QAKNPMBRSA-N
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@H](C4)NC)C)C)N(C)C
• SMILES: CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)NC)C)C)N(C)C
• synonyms: croomionidine

Description

Croomionidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties, which make it a valuable tool for investigating various biochemical and physiological processes. In

Scientific Research Applications

Chemical Constituents of Croomia Japonica

Croomionidine, identified as a new steroid alkaloid, was isolated from the roots of Croomia japonica Miq. alongside other compounds like pachysamine A, croomine, and didehydrocroomine. The structural identification was achieved using various techniques including IR, MS, 1H NMR, 13C NMR, and chemical conversion (Lin, Cai, Ying, & Feng, 1993).

Environmental Applications

In a different context, research focusing on chromium (Cr(VI)) removal from aqueous solutions utilized ion-imprinted polymers, though not directly related to this compound, it highlights the broader scope of research in the field of environmental applications of similar compounds (Bayramoglu & Arica, 2011).

Pharmacological Research

Coptidis Rhizoma, containing various secondary metabolites like alkaloids and flavonoids, is used in Traditional Chinese Medicine. While this compound isn't specifically mentioned, this research demonstrates the interest in similar alkaloid compounds for their potential pharmacological benefits (Meng, Wu, Yin, Lin, Wang, & Zhang, 2018).

Material Science and Nanotechnology

Research in material science, particularly involving superparamagnetic iron oxide nanoparticles (SPION) for biomedical applications, also intersects indirectly with the study of complex organic compounds like this compound (Gupta & Gupta, 2005).